2-[(1-methyl-1H-tetrazol-5-yl)thio]-N-phenylacetamide

• IUPAC Name: 2-(1-methyltetrazol-5-yl)sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C10H11N5OS/c1-15-10(12-13-14-15)17-7-9(16)11-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,11,16)
• InChI Key: LJCMEWPHGBUIRE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCC(=O)NC2=CC=CC=C2
• Molecular Formula: C10H11N5OS
• DSSTOX Substance ID: DTXSID80975848
• Molecular Weight: 249.29 g/mol
• CAS RN: 6045-28-9

Description

2-[(1-methyl-1H-tetrazol-5-yl)thio]-N-phenylacetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine. This compound is commonly known as MTA or 5-MTA and is a member of the tetrazole family of compounds. MTA has been found to exhibit a range of biological and pharmacological properties that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of MTA is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the production of inflammatory mediators. MTA has also been found to inhibit the growth of certain types of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
MTA has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and leukotrienes. MTA has also been found to reduce the activity of certain enzymes that are involved in the production of these mediators. In addition, MTA has been found to induce apoptosis in certain types of cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

One advantage of using MTA in lab experiments is its ability to selectively target certain enzymes and cell types. This makes it a useful tool for investigating the role of these enzymes and cells in various biological processes. However, one limitation of using MTA in lab experiments is its potential toxicity, which can limit its usefulness in certain applications.

Future Directions

There are several future directions for research involving MTA. One area of interest is its potential use as a diagnostic tool for certain types of cancer. Another area of interest is its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis. Further research is also needed to fully understand the mechanism of action of MTA and its potential applications in medicine.

Synthesis Methods

MTA can be synthesized using a variety of methods, including the reaction of phenylacetyl chloride with sodium azide, followed by reaction with methyl thiocyanate. Another method involves the reaction of phenylacetic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with sodium azide and methyl thiocyanate to form MTA.

Scientific Research Applications

MTA has been extensively studied for its potential applications in medicine. It has been found to exhibit a range of biological and pharmacological properties, including anti-inflammatory, analgesic, and anti-tumor activities. MTA has also been investigated for its potential use as a diagnostic tool for certain types of cancer.